4-(chloromethyl)-1-(2-fluorophenyl)-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-(2-fluorophenyl)triazole
• InChI: InChI=1S/C9H7ClFN3/c10-5-7-6-14(13-12-7)9-4-2-1-3-8(9)11/h1-4,6H,5H2
• InChI Key: XONDFUFXPBEWMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(N=N2)CCl)F
• Molecular Formula: C9H7ClFN3
• Molecular Weight: 211.62 g/mol

Description

4-(Chloromethyl)-1-(2-fluorophenyl)-1H-1,2,3-triazole (CFMT) is a member of the triazole family of compounds. It has been used in a variety of scientific research applications due to its unique properties. CFMT is a versatile compound that can be used to synthesize a variety of other compounds, as well as providing a platform for studying the mechanisms of action of various drugs and biochemical and physiological processes.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of triazole derivatives, including 4-(chloromethyl)-1-(2-fluorophenyl)-1H-1,2,3-triazole and its analogs, have been extensively studied for their potential applications in various fields of scientific research. These compounds are synthesized through methods such as 1,3-dipolar cycloaddition and further modified to enhance their properties for targeted applications. For instance, the synthesis of 1-(chloromethyl)-1,2,4-triazole hydrochloride salt, an important intermediate for preparing pesticides, showcases the chemical versatility and industrial relevance of these triazole derivatives (Ying, 2004).

Crystal Structure Analysis

The crystal structure analysis of triazole derivatives has provided insights into their molecular interactions and stability. Studies involving single crystal diffraction have highlighted the isostructural nature of certain triazole compounds, revealing the significance of their crystalline forms in determining their physical and chemical properties. These analyses are critical for understanding the material characteristics essential for their application in drug design and material science (Kariuki et al., 2021).

Molecular Interactions

The study of molecular interactions in triazole derivatives, such as lp⋯π and π-hole tetrel bonding, is fundamental to their application in molecular recognition and supramolecular chemistry. The characterization of these interactions through Hirshfeld surface analysis and DFT calculations has facilitated the development of triazole-based molecules with tailored binding properties for use in chemical sensors and as building blocks in supramolecular assemblies (Ahmed et al., 2020).

Antimicrobial and Pharmacological Studies

Triazole derivatives have been explored for their antimicrobial and pharmacological potentials. For example, certain 1,2,4-triazole derivatives have shown promising results in antimicrobial studies, indicating their potential as therapeutic agents against various bacterial and fungal infections. These studies underscore the importance of triazole compounds in the development of new antimicrobial drugs (Desabattina et al., 2014).